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Introduction
Dicyclanil is a potent insect growth regulator (IGR) belonging to the pyrimidine-derived class of

compounds. It is primarily used in veterinary medicine for the prevention of fly strike (myiasis)

in sheep, caused by the larvae of various blowfly species, including Lucilia sericata and

Wohlfahrtia magnifica.[1][2][3][4] Its mode of action is believed to be similar to that of

cyromazine, interfering with the molting and pupation processes of insect larvae, ultimately

preventing their development into adult flies.[1][2][3][4] This technical guide provides a

comprehensive overview of the environmental fate and ecotoxicity of Dicyclanil, presenting

key data in a structured format, detailing experimental methodologies, and visualizing important

pathways and workflows.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Dicyclanil is essential for

predicting its behavior and persistence in the environment.
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Property Value Reference

Chemical Name

4,6-diamino-2-

(cyclopropylamino)-5-

pyrimidinecarbonitrile

[5]

CAS Number 112636-83-6 [5]

Molecular Formula C8H10N6 [6]

Molecular Weight 190.21 g/mol [6]

Water Solubility Information not available

Vapor Pressure Information not available

Log Kow (Octanol-Water

Partition Coefficient)
Information not available

Environmental Fate
The environmental fate of Dicyclanil dictates its persistence, mobility, and potential for

exposure to non-target organisms. Key processes governing its environmental fate include

degradation in soil and water, hydrolysis, and photolysis.

Degradation in Soil
The persistence of Dicyclanil in soil is a critical factor in assessing its potential for long-term

environmental impact.

Parameter Value Reference

Soil Degradation Half-life

(DT50)

Data not available in the

searched literature.

Major Metabolites Descyclopropyl Dicyclanil [1][2][3]

Experimental Protocol: Soil Degradation Study (Based on OECD Guideline 307)
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This protocol outlines a laboratory-based method to assess the aerobic and anaerobic

transformation of Dicyclanil in soil.
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Collect soil samples
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Analyze extracts using
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Caption: Workflow for a soil degradation study.

Hydrolysis
Hydrolysis is a key abiotic degradation process for many chemicals in the aquatic environment.

Parameter Value Reference

Hydrolysis Half-life
Data not available in the

searched literature.

Photolysis in Water
Photodegradation by sunlight can be a significant route of transformation for chemicals present

in surface waters.
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Parameter Value Reference

Photolysis Half-life
Data not available in the

searched literature.

Quantum Yield
Data not available in the

searched literature.

Bioaccumulation
The potential for a chemical to accumulate in living organisms is a critical aspect of its

environmental risk assessment.

Parameter Value Reference

Bioconcentration Factor (BCF)
Data not available in the

searched literature.

Ecotoxicity
The ecotoxicity of Dicyclanil to non-target organisms is a primary concern for its environmental

risk assessment.

Aquatic Toxicity
Dicyclanil poses a risk to aquatic organisms, and its effects on various species have been

evaluated.[1][2][3]

Organism Endpoint Value (mg/L) Reference

Fish (species not

specified)
96-hour LC50 32 - 68.3 [7]

Daphnia magna 48-hour EC50 1.1 [5]

Algae (species not

specified)
96-hour EC50 14,201.4 [5]
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Experimental Protocol: Fish Acute Toxicity Test (Based on OECD Guideline 203)

This protocol describes a method to determine the acute lethal toxicity of Dicyclanil to fish.[5]

[8][9][10]

Preparation Exposure

Observation and Data Collection

Data Analysis

Acclimate test fish
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to laboratory conditions
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concentrations in water
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Introduce fish to test
and control vessels

Maintain exposure for 96 hours
under controlled conditions

(temperature, light)

Record mortality at
24, 48, 72, and 96 hours

Observe for any abnormal
behavioral responses

Monitor water quality parameters
(pH, dissolved oxygen, temperature)

Calculate the 96-hour LC50
using statistical methods

(e.g., Probit analysis)
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Caption: Workflow for a fish acute toxicity test.

Experimental Protocol: Daphnia sp. Acute Immobilisation Test (Based on OECD Guideline 202)

This protocol details a method to assess the acute immobilizing effect of Dicyclanil on Daphnia

magna.[11][12][13][14][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1670485?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://www.benchchem.com/product/b1670485?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670485?utm_src=pdf-body
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://www.eurofins.it/media/91506/50018_eurofins_biolab_ctp_laboratories_test_immobilizzazione_daphnie_oecd202.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Exposure
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Measure water quality
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Caption: Workflow for a Daphnia acute immobilisation test.

Terrestrial Toxicity
Dicyclanil can also impact terrestrial non-target organisms, particularly those in the soil

ecosystem.

Organism Endpoint Value (mg/kg soil) Reference

Earthworm (Eisenia

fetida)
14-day LC50 >1000 [7]

14-day NOEC <62.5 [7]

Experimental Protocol: Earthworm Acute Toxicity Test (Based on OECD Guideline 207)

This protocol outlines a method for determining the acute toxicity of Dicyclanil to earthworms

in artificial soil.
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Preparation Exposure

Observation and Data Collection Data Analysis

Prepare artificial soil mixture Incorporate Dicyclanil into the soil
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Caption: Workflow for an earthworm acute toxicity test.

Avian Toxicity
Species Endpoint Value (mg/kg bw) Reference

Mallard duck LD50 500 - 1620 [5]

Toxicity to Other Non-Target Organisms
Dicyclanil has been shown to have harmful effects on dung flies.[1][2][3]

Mammalian Toxicity
Understanding the mammalian toxicity of Dicyclanil is crucial for assessing risks to livestock

and humans.
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Species Endpoint Value Reference

Rat Acute Oral LD50 520 mg/kg bw [14][15]

Rat Acute Dermal LD50 >2000 mg/kg bw [14][15]

Rat Acute Inhalation LC50 3184 mg/m³ [14][15]

Rat 90-day dietary NOEL 1.6 mg/kg bw/day [15]

Dog 1-year dietary NOAEL 0.71 mg/kg bw/day [16]

Mode of Action
The precise mode of action of Dicyclanil is not fully elucidated, but it is known to be an insect

growth regulator that interferes with molting and pupation.[1][2][3][4] It is structurally similar to

cyromazine, and its mechanism is thought to be related to the ecdysone signaling pathway.[1]

[2][3] Ecdysone is a crucial steroid hormone in insects that controls molting and

metamorphosis. It acts by binding to a heterodimeric nuclear receptor complex composed of

the Ecdysone Receptor (EcR) and Ultraspiracle (USP).[1][17] Dicyclanil may disrupt this

pathway, leading to the observed effects on larval development.
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Caption: Postulated disruption of the ecdysone signaling pathway by Dicyclanil.

Analytical Methods
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Accurate and sensitive analytical methods are essential for monitoring Dicyclanil residues in

various environmental matrices and biological tissues. High-performance liquid

chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS)

are the most common techniques employed for the determination of Dicyclanil.[12][18][19]

Experimental Protocol: Dicyclanil Residue Analysis in Soil by HPLC

This protocol provides a general workflow for the extraction, cleanup, and analysis of

Dicyclanil residues in soil samples.[20][21][22][23][24]

Extraction Cleanup Analysis

Air-dry and sieve
soil sample

Extract with an organic solvent
(e.g., acetonitrile)

Centrifuge to separate
solid and liquid phases

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

Supernatant Elute Dicyclanil with
an appropriate solvent

Evaporate to dryness and
reconstitute in mobile phase

Inject sample into
HPLC system

Separate on a reverse-phase
column (e.g., C18)

Detect using a UV or
MS/MS detector

Quantify using a
calibration curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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